Cas no 2248280-84-2 (3-(3-Bromophenyl)-4-(difluoromethyl)-5-methyl-1,2-oxazole)

• Product Name: 3-(3-Bromophenyl)-4-(difluoromethyl)-5-methyl-1,2-oxazole
• CAS No: 2248280-84-2
• MF: C₁₁H₈BrF₂NO
• MW: 288.088129043579
• CID: 6456200
• PubChem ID: 137941818
• Update Time: 2025-05-20

3-(3-Bromophenyl)-4-(difluoromethyl)-5-methyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 2248280-84-2
• 3-(3-Bromophenyl)-4-(difluoromethyl)-5-methyl-1,2-oxazole
• EN300-6508287

• Inchi： 1S/C11H8BrF2NO/c1-6-9(11(13)14)10(15-16-6)7-3-2-4-8(12)5-7/h2-5,11H,1H3
• InChI Key： REYJOFYQRWPBTJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1C(C(F)F)=C(C)ON=1

Computed Properties

• Exact Mass: 286.97573g/mol
• Monoisotopic Mass: 286.97573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3-Bromophenyl)-4-(difluoromethyl)-5-methyl-1,2-oxazole

Introduction to 3-(3-Bromophenyl)-4-(difluoromethyl)-5-methyl-1,2-oxazole (CAS No. 2248280-84-2)

3-(3-Bromophenyl)-4-(difluoromethyl)-5-methyl-1,2-oxazole (CAS No. 2248280-84-2) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural features and promising biological activities. This compound belongs to the oxazole class, which is known for its wide range of applications in drug development. The presence of a 3-bromophenyl group, a difluoromethyl substituent, and a methyl group on the oxazole ring contributes to its complex chemical profile and potential pharmacological properties.

The structure of 3-(3-Bromophenyl)-4-(difluoromethyl)-5-methyl-1,2-oxazole exhibits a combination of electronic and steric effects that make it an attractive scaffold for further derivatization and optimization. The bromine atom in the 3-bromophenyl moiety provides a reactive site for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are commonly employed in the synthesis of biaryl compounds. These reactions are pivotal in constructing more complex molecular architectures with enhanced biological activity.

The difluoromethyl group is another key feature of this compound, as it is frequently incorporated into drug molecules to improve metabolic stability, binding affinity, and overall pharmacokinetic properties. The electron-withdrawing nature of the difluoromethyl group can also modulate the electronic properties of the adjacent functional groups, influencing the compound's reactivity and interactions with biological targets.

Recent studies have highlighted the potential of oxazole derivatives as scaffolds for developing novel therapeutic agents. The 1,2-oxazole ring itself is a privileged structure in medicinal chemistry, exhibiting a broad spectrum of biological activities including antimicrobial, antiviral, anti-inflammatory, and anticancer effects. The incorporation of additional substituents such as the methyl group further diversifies the chemical space and allows for fine-tuning of biological responses.

In terms of biological activity, preliminary investigations into 3-(3-Bromophenyl)-4-(difluoromethyl)-5-methyl-1,2-oxazole have shown promising results in several in vitro assays. The compound has demonstrated inhibitory effects against various enzymatic targets, suggesting its potential as a lead compound for drug discovery programs. For instance, studies have indicated that this derivative may exhibit inhibitory activity against certain kinases and other enzymes involved in cancer pathways. Additionally, the presence of the bromophenyl group may enhance interactions with specific protein targets due to its ability to engage in halogen bonding—a critical interaction motif in many biologically active molecules.

The synthesis of 3-(3-Bromophenyl)-4-(difluoromethyl)-5-methyl-1,2-oxazole involves multi-step organic transformations that highlight the synthetic versatility of oxazole derivatives. Key synthetic strategies include nucleophilic substitution reactions to introduce the bromine atom at the 3-position of the phenyl ring, followed by functionalization at the 4-position with the difluoromethyl group. The final step often involves protecting group strategies to ensure regioselective modification at the 5-position where the methyl group is introduced. These synthetic routes underscore the importance of carefully controlled reaction conditions to achieve high yields and purity.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds like oxazoles in drug development. Their structural diversity and functional flexibility make them ideal candidates for designing molecules with tailored biological activities. The incorporation of substituents such as bromine, difluoromethylation, and methyl groups further enhances their potential by modulating electronic properties and improving pharmacokinetic profiles.

Advanced computational methods have also played a crucial role in understanding the structure-activity relationships (SAR) associated with 3-(3-Bromophenyl)-4-(difluoromethyl)-5-methyl-1,2-oxazole. Molecular modeling techniques have been employed to predict binding modes and interactions with biological targets such as enzymes and receptors. These studies have provided valuable insights into how structural modifications can influence biological activity, guiding future synthetic efforts toward more potent and selective drug candidates.

The development of novel pharmaceutical agents relies heavily on access to high-quality starting materials like CAS No. 2248280-84-2. Suppliers specializing in fine chemicals ensure that these compounds meet stringent purity standards required for preclinical and clinical studies. The availability of well-characterized compounds accelerates research timelines and enhances confidence in experimental outcomes.

Future directions in research involving 3-(3-Bromophenyl)-4-(difluoromethyl)-5-methyl-1,2-oxazole may include exploring its efficacy in vivo models and evaluating its potential as a therapeutic agent for specific diseases. Additionally, structural analogs can be synthesized to further optimize potency and selectivity through systematic modifications guided by SAR data.

In conclusion, 3-(3-Bromophenyl)-4-(difluoromethyl)-5-methyl-1,2-oxazole (CAS No. 2248280-84-2) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features combined with promising biological activities make it a valuable scaffold for developing novel therapeutic agents. Continued investigation into this molecule will likely yield important insights into its pharmacological properties and applications across various therapeutic areas.